Cas no 1806851-73-9 (Methyl 3-cyano-5-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-carboxylate)

• Product Name: Methyl 3-cyano-5-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-carboxylate
• CAS No: 1806851-73-9
• MF: C₁₀H₅F₅N₂O₂
• MW: 280.150919675827
• CID: 4880427
• Update Time: 2025-10-28

Methyl 3-cyano-5-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-cyano-5-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-carboxylate

• Inchi： 1S/C10H5F5N2O2/c1-19-9(18)6-4(3-16)2-5(8(11)12)7(17-6)10(13,14)15/h2,8H,1H3
• InChI Key： QKDYJWIHRRQPBD-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C#N)=C(C(=O)OC)N=C1C(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 389
• XLogP3: 2.3
• Topological Polar Surface Area: 63

Additional information on Methyl 3-cyano-5-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-carboxylate

Methyl 3-cyano-5-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-carboxylate: A Comprehensive Overview

The compound Methyl 3-cyano-5-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-carboxylate (CAS No. 1806851-73-9) is a highly specialized organic molecule with significant potential in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which incorporates a pyridine ring substituted with multiple functional groups, including a cyano group, difluoromethyl group, trifluoromethyl group, and a methyl ester. These substituents contribute to its distinctive chemical properties and reactivity.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of Methyl 3-cyano-5-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-carboxylate through multi-step processes involving precise control of reaction conditions. Researchers have explored various methodologies to optimize the yield and purity of this compound, leveraging modern catalytic systems and advanced purification techniques. These efforts have significantly enhanced the scalability of its production, making it more accessible for large-scale applications.

The structural complexity of Methyl 3-cyano-5-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-carboxylate endows it with remarkable electronic and steric properties. The presence of electron-withdrawing groups such as the cyano and trifluoromethyl groups imparts high reactivity to the molecule, making it an attractive candidate for various chemical transformations. For instance, recent studies have demonstrated its utility as an intermediate in the synthesis of bioactive compounds, where its reactivity can be tailored to generate diverse product libraries.

In the context of pharmacology, Methyl 3-cyano-5-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-carboxylate has shown promising activity in preclinical models. Its ability to modulate key biological pathways has been explored in recent research, with particular focus on its potential as an anti-inflammatory or anti-cancer agent. Advanced computational modeling techniques have been employed to predict its binding affinity to target proteins, providing valuable insights into its therapeutic potential.

Moreover, the environmental impact of Methyl 3-cyano-5-(difluoromethlyl)-6-(trifluoromethlyl)pyridine-2-carboxylate has been a subject of recent investigation. Studies have assessed its biodegradation patterns under various environmental conditions, highlighting its potential persistence in certain ecosystems. This information is crucial for guiding responsible use and disposal practices to minimize ecological risks.

Looking ahead, the versatility of Methyl 3-cyano-5-(diffluromethlyl)-6-(triffluromethlyl)pyridine-2-carboxylate positions it as a valuable building block for future innovations in chemical synthesis. Its unique combination of functional groups offers opportunities for further functionalization and diversification, enabling the creation of novel compounds with enhanced properties.

In conclusion, Methyl 3-cyano-5-(diffluromethlyl)-6-(triffluromethlyl)pyridine-2-carboxylate (CAS No. 1806851-73-9) represents a significant advancement in modern organic chemistry. Its synthesis, properties, and applications continue to evolve with ongoing research efforts, underscoring its importance as a versatile platform for scientific exploration and industrial development.